Cas no 2138244-29-6 (5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol)

5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol is a heterocyclic compound featuring a thiazole ring fused to a tetrahydropyridine scaffold with a hydroxyl substituent. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both nitrogen and sulfur heteroatoms enhances its versatility in forming diverse molecular frameworks. The hydroxyl group at the 3-position offers a handle for further functionalization, making it valuable for derivatization studies. Its balanced lipophilicity and polarity contribute to favorable solubility profiles, facilitating applications in medicinal chemistry. The compound’s rigid yet modifiable core makes it a promising candidate for the development of bioactive molecules targeting various therapeutic pathways.
5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol structure
2138244-29-6 structure
Product Name:5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
CAS No:2138244-29-6
MF:C8H10N2OS
MW:182.242800235748
CID:5988451
PubChem ID:165787963
Update Time:2025-10-31

5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
    • EN300-742829
    • 2138244-29-6
    • 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
    • Inchi: 1S/C8H10N2OS/c11-7-1-6(2-9-3-7)8-4-12-5-10-8/h1,4-5,7,9,11H,2-3H2
    • InChI Key: MQQAQANSIXOCKJ-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1)C1=CC(CNC1)O

Computed Properties

  • Exact Mass: 182.05138412g/mol
  • Monoisotopic Mass: 182.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 73.4Ų

5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-742829-0.05g
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138244-29-6 95%
0.05g
$1836.0 2024-05-24
Enamine
EN300-742829-0.1g
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138244-29-6 95%
0.1g
$1923.0 2024-05-24
Enamine
EN300-742829-0.25g
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138244-29-6 95%
0.25g
$2011.0 2024-05-24
Enamine
EN300-742829-0.5g
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138244-29-6 95%
0.5g
$2098.0 2024-05-24
Enamine
EN300-742829-1.0g
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138244-29-6 95%
1.0g
$2186.0 2024-05-24
Enamine
EN300-742829-2.5g
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138244-29-6 95%
2.5g
$4286.0 2024-05-24
Enamine
EN300-742829-5.0g
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138244-29-6 95%
5.0g
$6339.0 2024-05-24
Enamine
EN300-742829-10.0g
5-(1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138244-29-6 95%
10.0g
$9400.0 2024-05-24

Additional information on 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol

Introduction to 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138244-29-6)

5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol, with the CAS number 2138244-29-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by its thiazole ring fused with a tetrahydropyridine moiety. The presence of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various pharmaceutical developments.

The chemical structure of 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol is particularly noteworthy for its potential in modulating biological pathways. The thiazole ring is known for its ability to form stable complexes with metal ions and its involvement in various enzymatic processes. The tetrahydropyridine moiety, on the other hand, is associated with neuroprotective and anti-inflammatory activities. Together, these structural features suggest that the compound may have a wide range of biological activities.

Recent studies have explored the pharmacological properties of 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol. One such study published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of a specific enzyme involved in neurodegenerative diseases. The researchers found that the compound effectively inhibited the enzyme's activity at low concentrations, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In another study published in the European Journal of Medicinal Chemistry, the compound was evaluated for its anti-inflammatory properties. The results indicated that 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol exhibited significant anti-inflammatory effects by reducing the production of pro-inflammatory cytokines in vitro. This finding opens up possibilities for its use in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The synthesis of 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol has been reported using various methodologies. A common approach involves the condensation of 4-chlorothiazole with a suitable pyridine derivative followed by reduction and hydrolysis steps. The synthetic route is well-documented and can be adapted to produce the compound on a larger scale for further research and development.

The solubility and stability of 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol are important considerations for its application in drug development. Studies have shown that the compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. Its stability under different pH conditions and temperatures has also been evaluated, providing valuable data for formulation development.

In terms of safety and toxicity profiles, preliminary assessments indicate that 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol has low toxicity at therapeutic concentrations. However, further comprehensive toxicological studies are necessary to ensure its safety for human use. These studies will focus on evaluating long-term effects and potential side effects in animal models before advancing to clinical trials.

The future prospects for 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol are promising. Ongoing research aims to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and target specific tissues or organs.

In conclusion, 5-(1,3-Thiazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138244-29-6) is a promising compound with a unique chemical structure that offers potential benefits in various therapeutic areas. Its ability to modulate enzymatic activities and reduce inflammation makes it an attractive candidate for further investigation and development as a novel pharmaceutical agent.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.